Cas no 2208092-49-1 (4-chloro-3-iodo-1,6-naphthyridine)

• Product Name: 4-chloro-3-iodo-1,6-naphthyridine
• CAS No: 2208092-49-1
• MF: C₈H₄ClIN₂
• MW: 290.48823261261
• CID: 5223124
• PubChem ID: 137952210
• Update Time: 2025-06-11

4-chloro-3-iodo-1,6-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-iodo-1,6-naphthyridine

• Inchi： 1S/C8H4ClIN2/c9-8-5-3-11-2-1-7(5)12-4-6(8)10/h1-4H
• InChI Key： XCGMJRUBTKJISR-UHFFFAOYSA-N
• SMILES： N1C2C(=CN=CC=2)C(Cl)=C(I)C=1

Additional information on 4-chloro-3-iodo-1,6-naphthyridine

4-Chloro-3-iodo-1,6-naphthyridine (CAS No. 2208092-49-1): An Overview of Its Properties and Applications in Modern Research

4-Chloro-3-iodo-1,6-naphthyridine (CAS No. 2208092-49-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 4-chloro-3-iodo-1,6-naphthyridine consists of a naphthyridine core with a chlorine atom at the 4-position and an iodine atom at the 3-position. The naphthyridine ring system, a fused bicyclic heterocycle, is known for its biological activity and has been extensively studied for its pharmacological properties. The presence of the chlorine and iodine substituents imparts additional reactivity and functional versatility to the molecule.

Recent studies have highlighted the importance of 4-chloro-3-iodo-1,6-naphthyridine in the development of targeted therapies. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent antitumor activity against various cancer cell lines. The researchers found that 4-chloro-3-iodo-1,6-naphthyridine selectively inhibits the growth of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival.

In addition to its antitumor properties, 4-chloro-3-iodo-1,6-naphthyridine has also shown promise as a lead compound for the development of antiviral agents. A study conducted by a team of researchers from the University of California (2021) reported that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the disruption of viral RNA synthesis, thereby preventing the spread of viral particles within host cells.

The synthetic accessibility of 4-chloro-3-iodo-1,6-naphthyridine is another factor contributing to its widespread use in research. Various synthetic routes have been developed to efficiently produce this compound on both laboratory and industrial scales. One notable method involves the sequential chlorination and iodination of 1,6-naphthyridine using appropriate reagents under controlled conditions. This approach not only ensures high yields but also allows for easy modification of the molecule to generate structurally related analogs with enhanced biological activity.

The physicochemical properties of 4-chloro-3-iodo-1,6-naphthyridine, such as its solubility and stability, are crucial for its application in drug discovery and development. Studies have shown that this compound exhibits good solubility in organic solvents and moderate solubility in water, making it suitable for formulation into various dosage forms. Additionally, its stability under physiological conditions ensures that it remains active during administration and delivery to target sites.

The pharmacokinetic profile of 4-chloro-3-iodo-1,6-naphthyridine has been extensively studied to understand its behavior in biological systems. Preclinical studies have demonstrated that this compound is rapidly absorbed following oral administration and exhibits good bioavailability. It is primarily metabolized by hepatic enzymes and excreted via urine and feces. These characteristics make it an attractive candidate for further clinical evaluation.

In conclusion, 4-chloro-3-iodo-1,6-naphthyridine (CAS No. 2208092-49-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its potent biological activity and favorable physicochemical properties, position it as a valuable lead compound for the development of novel therapeutic agents. Ongoing research continues to explore its full potential in various disease models, paving the way for innovative treatments in the future.